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Compound of Interest

Compound Name: Diethyl pentadecanedioate

Cat. No.: B073153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison for verifying the structure of Diethyl
pentadecanedioate against other long-chain diesters using two-dimensional nuclear magnetic

resonance (2D NMR) spectroscopy. The focus is on the application of Correlation

Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC) experiments to

unambiguously elucidate the molecular structure.

Workflow for 2D NMR Structural Verification
The structural elucidation of a molecule like Diethyl pentadecanedioate using 2D NMR

follows a logical progression. The workflow begins with the acquisition of standard one-

dimensional (1D) NMR spectra (¹H and ¹³C) to identify the basic chemical environments of the

protons and carbons. This is followed by 2D NMR experiments (COSY and HMBC) to establish

connectivity between atoms. The COSY spectrum reveals proton-proton couplings, while the

HMBC spectrum shows correlations between protons and carbons over two to three bonds,

which is crucial for piecing together the carbon skeleton.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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